Cas no 75200-57-6 (4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate)

• Product Name: 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate
• CAS No: 75200-57-6
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 5917779
• PubChem ID: 5032103
• Update Time: 2025-10-30

4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• (4-methyl-2-oxo-3-phenylchromen-7-yl) acetate
• 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-methyl-3-phenyl-
• F1862-0002
• AB01289760-01
• 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate
• 75200-57-6
• SR-01000017846
• SR-01000017846-1
• SCHEMBL7912467
• NCGC00295810-01
• AKOS002223676
• Oprea1_013142

• Inchi： 1S/C18H14O4/c1-11-15-9-8-14(21-12(2)19)10-16(15)22-18(20)17(11)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： OEIICEKXTCMHPV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OC(C)=O)=CC=C2C(C)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate

Introduction to 4-Methyl-2-oxo-3-phenyl-2H-chromen-7-yl Acetate (CAS No. 75200-57-6)

4-Methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate (CAS No. 75200-57-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound belongs to the class of chromones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate make it a valuable candidate for various research and development purposes.

The chemical structure of 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate is characterized by a chromone core with a phenyl substituent at the C3 position and an acetate group at the C7 position. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activities. Recent studies have highlighted the importance of chromones in various biological processes, including anti-inflammatory, antioxidant, and anticancer activities.

In the context of pharmaceutical research, 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate has shown promising results in preclinical studies. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl acetate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-methyl-2-oxo-3-phenyl-2H-chromen-7-y acetate has also been investigated for its antioxidant activity. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for the development of neuroprotective and cardioprotective agents.

The anticancer potential of 4-methyl-2-o oxo--3--phenyl--2H--chromen--7--y acetate has also been explored in recent research. In vitro experiments have demonstrated that this compound can induce apoptosis in cancer cells and inhibit cell proliferation. Mechanistic studies have revealed that it targets multiple signaling pathways involved in cancer progression, such as the PI3K/Akt pathway and the MAPK pathway. These findings highlight the multifaceted nature of 4-methyl--2--oxo--3--phenyl--2H--chromen--7--y acetate's biological activities and its potential as a broad-spectrum anticancer agent.

In addition to its biological activities, the synthetic accessibility of 4-methyl--2--oxo--3--phenyl--2H--chromen--7--y acetate is another important aspect that contributes to its value in research and development. The compound can be synthesized through well-established organic synthesis routes, making it readily available for large-scale production and further optimization. This synthetic flexibility allows researchers to modify the structure to enhance specific biological properties or improve pharmacokinetic profiles.

The safety profile of 4-methyl--2--oxo--3--phenyl--2H--chromen---7---y acetate is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-methyl---2---oxo---3---phenyl---2H---chromen---7---y acetate (CAS No. 75200---57---6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.